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Compound of Interest

Compound Name: 2-Fluoro-4-iodobenzonitrile

Cat. No.: B160798 Get Quote

Essential Safety and Handling Guide for 2-Fluoro-4-
iodobenzonitrile
This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Fluoro-4-iodobenzonitrile. The

following procedures are designed to ensure safe laboratory operations and minimize risks

associated with this chemical.

Chemical Identifier:

Name: 2-Fluoro-4-iodobenzonitrile

CAS Number: 137553-42-5[1]

Molecular Formula: C7H3FIN[1][2][3]

Hazard Identification and GHS Classification
2-Fluoro-4-iodobenzonitrile is a hazardous substance requiring careful handling. The primary

hazards are summarized below.
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Hazard Class GHS Classification

Acute Toxicity, Oral Category 3, Toxic if swallowed[1][4]

Acute Toxicity, Dermal Category 4, Harmful in contact with skin[1]

Acute Toxicity, Inhalation Category 4, Harmful if inhaled[1]

Skin Corrosion/Irritation Category 2, Causes skin irritation[1]

Serious Eye Damage/Eye Irritation Category 2A, Causes serious eye irritation[1]

Specific Target Organ Toxicity (Single Exposure) Category 3, May cause respiratory irritation[1]

Signal Word: Danger[1]

Hazard Pictograms:

GHS06 (Skull and Crossbones)[1]

GHS07 (Exclamation Mark)[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Fluoro-4-iodobenzonitrile is

provided below.

Property Value

Molecular Weight 247.01 g/mol [2][5]

Appearance Red-brown Powder[4]

Melting Point 103-105 °C[2]

Boiling Point 264 °C at 760 mmHg[4]

Flash Point >110 °C[2]

Solubility Slightly soluble in water[6][7]

Density 2.0 ± 0.1 g/cm³[4]
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Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is critical to ensure safety.

Handling:

Use only in a well-ventilated area, preferably within a chemical fume hood.[1][4]

Wear appropriate personal protective equipment (PPE) as detailed below.[1][2]

Avoid contact with skin, eyes, and clothing.

Do not breathe dust, fumes, mist, spray, or vapors.[1]

Wash hands thoroughly after handling.[1][4]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[1][4]

Keep away from heat, sparks, and open flames.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

Store locked up.[1][4]

Protect from sunlight.[2]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Personal Protective Equipment (PPE) Selection
The following diagram outlines the decision-making process for selecting appropriate PPE

when handling 2-Fluoro-4-iodobenzonitrile.
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Personal Protective Equipment (PPE) Selection

Handling 2-Fluoro-4-iodobenzonitrile

Work in a certified
Chemical Fume Hood

Eye and Face Protection:
- Safety glasses with side shields

- Chemical goggles
- Face shield (if splash hazard exists)

Skin and Body Protection:
- Chemical-resistant gloves (e.g., Nitrile)

- Laboratory coat
- Closed-toe shoes

Respiratory Protection:
- Generally not required if using a fume hood

- If fume hood is not available or for spills,
use a NIOSH-approved respirator with

appropriate cartridges

Click to download full resolution via product page

Caption: PPE selection workflow for 2-Fluoro-4-iodobenzonitrile.

Emergency Procedures
Immediate and appropriate responses to emergencies can significantly mitigate harm.

First-Aid Measures:

If Swallowed: Immediately call a poison center or doctor. Rinse mouth. Do NOT induce

vomiting.[1]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[1]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[1]
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or

water spray.[1]

Specific Hazards: Thermal decomposition can produce carbon oxides, hydrogen fluoride,

hydrogen iodide, and nitrogen oxides.[1]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Spill Response and Disposal Plan
A systematic approach to spill cleanup and waste disposal is essential. The following workflow

outlines the necessary steps.
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Chemical Spill Response and Disposal Workflow

Spill of 2-Fluoro-4-iodobenzonitrile Occurs

Evacuate immediate area
and alert others

Assess the spill
(size, location, ventilation)

Don appropriate PPE
(gloves, goggles, lab coat, respirator if needed)

Contain the spill with
inert absorbent material
(e.g., vermiculite, sand)

Carefully collect absorbed material
into a labeled, sealed container

Decontaminate the spill area
with a suitable solvent, followed by

soap and water

Dispose of waste container
according to institutional and

local hazardous waste regulations

Click to download full resolution via product page

Caption: Step-by-step workflow for spill response and disposal.
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Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][4] Do not release into the environment.[1]

Contaminated packaging should be treated as the chemical itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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